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Compound of Interest

Compound Name:
Xanthosine 5'-monophosphate

sodium salt

Cat. No.: B1675532 Get Quote

Application Notes and Protocols for Xanthosine
5'-monophosphate Sodium Salt
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of Xanthosine 5'-monophosphate (XMP) sodium salt. Adherence to these guidelines is

crucial to ensure personnel safety and maintain the integrity of the product.

Introduction
Xanthosine 5'-monophosphate (XMP) sodium salt is an important intermediate in purine

metabolism.[1][2] It serves as a substrate for GMP synthase, leading to the formation of

guanosine monophosphate (GMP), a critical precursor for DNA and RNA synthesis.[2] Due to

its role in nucleotide biosynthesis, XMP and the enzymes involved in its metabolism are targets

for the development of antiviral and anti-cancer drugs.[2] This compound is intended for

research use only and is not for human or veterinary diagnostic or therapeutic use.[3][4]

Physicochemical and Toxicological Data
Proper handling procedures are dictated by the physicochemical and toxicological properties of

a substance. The following tables summarize the key data for XMP sodium salt.
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Table 1: Physicochemical Properties

Property Value Reference

CAS Number 25899-70-1 [2][3][4][5]

Molecular Formula C₁₀H₁₁N₄Na₂O₉P [2][4][5]

Molecular Weight 408.17 g/mol [1][4]

Appearance
White to pale yellow crystalline

solid/powder
[2][4]

Purity ≥95% to ≥99.77% (HPLC) [2][4][6]

Solubility

H₂O: 100 mg/mL (245.0 mM);

PBS (pH 7.2): 10 mg/ml;

DMSO: Insoluble

[2][7]

Melting Point Undetermined [3]

Boiling Point Undetermined [3]

Table 2: Toxicological and Hazard Data

Hazard Classification GHS Statement Reference

Acute Oral Toxicity H302: Harmful if swallowed [3]

Skin Irritation H315: Causes skin irritation [3]

Eye Irritation
H319: Causes serious eye

irritation
[3]

Respiratory Irritation
H335: May cause respiratory

irritation
[3]

Carcinogenicity
Not listed by IARC, NTP, or

OSHA
[3]

Sensitization No sensitizing effects known [3]
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Health and Safety Precautions
Given the hazard classifications, the following personal protective equipment (PPE) and

handling precautions are mandatory.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[8]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin

contact.

Body Protection: Wear a laboratory coat to prevent skin exposure.

Respiratory Protection: If handling large quantities or generating dust, use a NIOSH-

approved respirator.

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid powder to avoid inhalation of dust.

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Avoid prolonged or repeated exposure.[3]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Experimental Protocols
Solid Form: Store the lyophilized powder at -20°C for long-term stability (≥ 4 years).[2][9]

Short-term storage at 4°C is acceptable for up to 6 months.[4] It is shipped at room

temperature in the continental US, but this may vary elsewhere.[2]

Solutions: Aqueous solutions are unstable and should be prepared fresh. If necessary to

store, aliquot into single-use volumes and store at -20°C or -80°C for up to one year.[4] Avoid

repeated freeze-thaw cycles.[4]
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Aseptic Technique: Handle the compound under aseptic conditions to prevent microbial

contamination.

Weighing: Accurately weigh the desired amount of XMP sodium salt powder in a chemical

fume hood.

Solubilization:

For aqueous solutions, dissolve in sterile, nuclease-free water. Sonication may be required

to achieve a concentration of 100 mg/mL.[7]

For buffered solutions, dissolve in a suitable buffer such as PBS (pH 7.2) to a

concentration of 10 mg/mL.[2]

Sterilization: If required for cell-based assays, filter-sterilize the solution through a 0.22 µm

filter.

Storage: Use immediately or aliquot and store as described in section 4.1.

Emergency Procedures
General Advice: If poisoning symptoms occur, seek medical observation for at least 48 hours

after the accident.[3]

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

In Case of Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, get

medical advice/attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If Inhaled: Move person into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Call a physician.

Spill Containment:
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Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE.

For solid spills, carefully sweep up and place in a sealed container for disposal. Avoid

generating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place

in a sealed container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the product to enter sewers or waterways.[3]

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the role of XMP in purine metabolism and the recommended

safety workflow for handling this compound.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1675532?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675532?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/xanthosine-5-monophosphate-sodium-salt.html
https://www.caymanchem.com/product/18134/xanthosine-5-prime-monophosphate-sodium-salt
https://cdn.caymanchem.com/cdn/msds/18134m.pdf
https://www.usbio.net/biochemicals/296562/Xanthosine%205%26%2339%3B-monophosphate%20Disodium%20Salt/data-sheet
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh93d58fea
https://www.sigmaaldrich.com/SG/en/product/targetmolchemicalsinc/ta9h9a9a759f?context=bbe
https://www.targetmol.com/compound/xanthosine%205%27-monophosphate%20sodium%20salt
https://www.fishersci.com/store/msds?partNumber=AC226601000&countryCode=US&language=en
https://www.cellco.com.br/images/PDF/NU-603.0001.pdf
https://www.benchchem.com/product/b1675532#handling-and-safety-precautions-for-xanthosine-5-monophosphate-sodium-salt
https://www.benchchem.com/product/b1675532#handling-and-safety-precautions-for-xanthosine-5-monophosphate-sodium-salt
https://www.benchchem.com/product/b1675532#handling-and-safety-precautions-for-xanthosine-5-monophosphate-sodium-salt
https://www.benchchem.com/product/b1675532#handling-and-safety-precautions-for-xanthosine-5-monophosphate-sodium-salt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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